Controlled evaporative self-assembly of hierarchically structured regioregular conjugated polymers†

Soft Matter Pub Date: 2009-02-18 DOI: 10.1039/B822998H

Abstract

A toluene solution of the semiconducting conjugated polymer regioregular poly(3-hexylthiophene) (rr-P3HT) was confined in a sphere-on-flat geometry, forming an axially symmetric, capillary-held microfluid, from which the consecutive “stick–slip” motion of the contact line of the solution viasolvent evaporation was effectively regulated. As a result, hierarchical “snake-skin” like structures of high regularity were obtained where each microscopic ellipsoid within the “snake-skin” was composed of bundles of rr-P3HT nanofibers. This facile, one-step deposition technique based on controlled evaporative self-assembly opens up a new avenue for organizing semicrystalline conjugated polymers into two-dimensional ordered patterns in a simple, cost-effective, and controllable manner.

Graphical abstract: Controlled evaporative self-assembly of hierarchically structured regioregular conjugated polymers
Controlled evaporative self-assembly of hierarchically structured regioregular conjugated polymers†
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Soft Matter
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